Cas no 37574-48-4 (4-Hydroxybenzoapyrene)

• Product Name: 4-Hydroxybenzoapyrene
• CAS No: 37574-48-4
• Molecular Formula: C₂₀H₁₂O
• Molecular Weight: 268.30868
• CID: 309208
• PubChem ID: 37787

4-Hydroxybenzoapyrene Properties

Names and Identifiers

• Benzo[a]pyren-4-ol
• 4-Hydroxybenzo[a]pyrene
• Benzo[pqr]tetraphen-4-ol
• BRN 2464087
• 4-Hydroxybenzo(a)pyrene
• Benzo(a)pyren-4-ol
• BENZO(a)PYRENE, 4-HYDROXY-
• DTXSID00191008
• BENZO(PQR)TETRAPHEN-4-OL
• 37574-48-4
• Q27116054
• Benz(a)pyrene, 4-hydroxy-
• CHEBI:34420
• UNII-37IFC8W3E4
• CHEMBL1908016
• 37IFC8W3E4
• HYDROXYBENZO(A)PYRENE, 4-

• InChIKey： URKORCVBWWKYKY-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H12O/c21-18-11-14-10-13-4-1-2-6-15(13)16-9-8-12-5-3-7-17(18)19(12)20(14)16/h1-11,21H
• SMILES： C1C2=C3C4=C(C=C5C=CC=CC5=C4C=C2)C=C(O)C3=CC=1

Computed Properties

• Exact Mass: 268.08886
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 268.089
• Heavy Atom Count: 21
• Complexity: 405
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23
• Refractive Index: 1.924
• Boiling Point: 527.2°Cat760mmHg
• Flash Point: 252.9°C
• Density: 1.379

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes